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Compound of Interest

Compound Name: Peucedanol 7-O-glucoside

Cat. No.: B1151975

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and environmental protection through the proper handling and disposal of chemical compounds
is paramount. This guide provides detailed, step-by-step procedures for the safe disposal of
Peucedanol 7-O-glucoside, aligning with general laboratory safety protocols and regulatory
guidelines.

Key Safety and Handling Data

While specific hazard data for Peucedanol 7-O-glucoside is limited, the available information
and general chemical safety practices dictate a cautious approach. The following table
summarizes essential information.
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Property Value/iInformation Source
Chemical Name Peucedanol 7-O-glucoside [1]
CAS Number 65853-04-5 [1]
Molecular Formula C20H26010 [1]
Molecular Weight 426.41 g/mol [1]
Appearance Powder [2]
Solubility Slightly soluble (2.5 g/L at 2]

25°C)

Hazard information is not
extensively documented.

Known Hazards Standard precautions for [2]
handling chemical compounds

should be followed.

Store in a cool, dry place away
Storage _ [3]
from light.

Eyes: Immediately flush with
plenty of water for at least 15
minutes. Skin: Flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing.

First Aid Ingestion: Do NOT induce [1]
vomiting. Rinse mouth and
drink 2-4 cupfuls of milk or
water if conscious and alert.
Inhalation: Move to fresh air
immediately. In all cases of

exposure, consult a doctor.

Disposal Workflow
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The following diagram illustrates the decision-making process and steps for the proper disposal
of Peucedanol 7-O-glucoside waste. This workflow emphasizes compliance with institutional
and regulatory requirements.
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Waste Generation & Assessment
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Final Djisposal
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End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Peucedanol 7-O-glucoside waste.
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Detailed Disposal Procedures

The following protocols are based on standard laboratory safety practices and information from
general safety data sheets for chemical compounds.

Step 1: Personal Protective Equipment (PPE)

Before handling Peucedanol 7-O-glucoside for disposal, ensure you are wearing the
appropriate PPE:

Safety glasses or goggles.

Chemical-resistant gloves (e.qg., nitrile).

Laboratory coat.

In cases of handling powders or creating dust, respiratory protection should be worn.
Step 2: Waste Segregation and Collection

Properly segregate waste to prevent accidental chemical reactions and to ensure compliant
disposal.[2]

e Solid Waste (Unused or Expired Product):

o Place the solid waste into a clearly labeled, sealed container suitable for chemical waste.
¢ Liquid Waste (Solutions):

o Do not pour solutions containing Peucedanol 7-O-glucoside down the drain.

o Collect all liquid waste in a dedicated, leak-proof, and clearly labeled container.

o Ensure the container is compatible with the solvent used.
o Contaminated Materials:

o Items such as gloves, weighing papers, pipette tips, and paper towels that are
contaminated with Peucedanol 7-O-glucoside should be considered chemical waste.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1151975?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b1151975?utm_src=pdf-body
https://www.benchchem.com/product/b1151975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Collect these materials in a designated, sealed plastic bag or container.

Step 3: Labeling and Storage

Properly label all waste containers with the following information:

"Waste: Peucedanol 7-O-glucoside”

List of contents, including any solvents and their approximate concentrations.

The date the waste was first added to the container.

Appropriate hazard warnings (e.g., "Caution: Chemical Waste").

Store the sealed waste containers in a designated, well-ventilated chemical waste storage
area, away from incompatible materials, until collection.

Step 4: Final Disposal

The final disposal of chemical waste must be handled by professionals to ensure compliance
with all regulations.

» Consult Institutional Guidelines: Adhere to your institution's specific chemical waste disposal
procedures. This often involves contacting the Environmental Health and Safety (EHS)
department.

o Licensed Waste Disposal: Arrange for the collection of the chemical waste by a licensed and
certified hazardous waste disposal company.[4] These companies are equipped to handle
and dispose of chemical waste in an environmentally responsible and legally compliant
manner.

o Documentation: Ensure all required paperwork, such as a hazardous waste manifest, is
completed accurately. This document tracks the waste from your laboratory to its final
disposal site.[5]

Accidental Spill Procedures

In the event of a spill, follow these steps:
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o Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel
and ensure the area is well-ventilated.

¢ Containment:

o For solid spills, carefully sweep or scoop the material to avoid creating dust and place it in
a labeled waste container.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
earth). Scoop up the absorbed material and place it in a suitable, closed container for
disposal.

» Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water. Collect all cleaning materials as contaminated waste.

» Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Disclaimer: The information provided in this guide is intended for trained laboratory personnel
and is based on general chemical safety principles. Specific disposal requirements may vary by
region and institution. Always consult your local regulations and your institution's Environmental
Health and Safety (EHS) department for complete and specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Peucedanol
7-0O-glucoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151975#peucedanol-7-o0-glucoside-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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